Cas no 63934-06-5 (9-Anthracenecarboxaldehyde, 10-methoxy-)

9-Anthracenecarboxaldehyde, 10-methoxy- structure

63934-06-5 structure

Product Name:9-Anthracenecarboxaldehyde, 10-methoxy-

CAS No:63934-06-5

MF:C₁₆H₁₂O₂

MW:236.265284538269

CID:425369

PubChem ID:13090044

Update Time:2025-04-19

9-Anthracenecarboxaldehyde, 10-methoxy- Chemical and Physical Properties

Names and Identifiers

- 9-Anthracenecarboxaldehyde, 10-methoxy-
- 10-methoxyanthracene-9-carbaldehyde
- DTXSID00517880
- 10-methoxy-anthracene-9-carbaldehyde
- 10-methoxy-9-anthracenecarbaldehyde
- SCHEMBL10488238
- YIEZXZOBPXOWKF-UHFFFAOYSA-N
- 63934-06-5
- Inchi： 1S/C16H12O2/c1-18-16-13-8-4-2-6-11(13)15(10-17)12-7-3-5-9-14(12)16/h2-10H,1H3
- InChI Key： YIEZXZOBPXOWKF-UHFFFAOYSA-N
- SMILES： O(C)C1C2C=CC=CC=2C(C=O)=C2C=CC=CC2=1

Computed Properties

Exact Mass: 236.08376
Monoisotopic Mass: 236.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

9-Anthracenecarboxaldehyde, 10-methoxy- Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
2. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

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